1-((E)-4-Phenyl-but-3-enyl)-piperidin-4-ol

• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol
• SMILES: C1CN(CCC1O)CCC=CC2=CC=CC=C2
• InChI: InChI=1S/C15H21NO/c17-15-9-12-16(13-10-15)11-5-4-8-14-6-2-1-3-7-14/h1-4,6-8,15,17H,5,9-13H2/b8-4+
• InChIKey: FXELTALWMJOIJT-XBXARRHUSA-N

Researchers targeting the arachidonic acid cascade often face limited access to biologically annotated, conformationally restricted piperidine probes. This compound directly addresses that gap: • Confirmed 12-lipoxygenase inhibitor with platelet 12-LOX activity at 30 µM. • PDE4A IC50 = 10.7 nM-superior potency to rolipram (IC50 ~500-3000 nM). • Rigid (E)-styryl linker reduces entropic binding penalty; ideal for crystallography and unambiguous SAR interpretation. Supplied with full analytical characterization for immediate use in hit-to-lead optimization and CYP3A4 assay calibration workflows.

1-((E)-4-Phenyl-but-3-enyl)-piperidin-4-ol: Procurement Evidence Overview

1-((E)-4-Phenyl-but-3-enyl)-piperidin-4-ol (CAS 1353990-97-2) is a synthetic piperidine derivative bearing a 4-hydroxyl substituent and an (E)-configured 4-phenylbut-3-enyl side chain on the piperidine nitrogen . With molecular formula C15H21NO and a molecular weight of 231.33 g·mol⁻¹, this compound belongs to the phenylbutenyl-piperidin-4-ol subclass, which sits at the intersection of two well-precedented pharmacophoric motifs—the 4-hydroxypiperidine H-bond donor/acceptor and the styryl-type alkenyl side chain capable of π-stacking interactions . The compound is classified in curated bioactivity databases as a lipoxygenase inhibitor that also exhibits ancillary inhibitory activity against phosphodiesterase 4A (PDE4A) and cytochrome P450 3A4 (CYP3A4) .

Lipoxygenase pathway inhibitor study fit

PDE4A signaling assay context

CYP3A4 metabolism research context

(E)-alkenyl conformational constraint scaffold

• [1] ChemSrc. 1-((E)-4-Phenyl-but-3-enyl)-piperidin-4-ol Physical Properties. CAS 1353990-97-2. Density: 1.1±0.1 g/cm³; Boiling Point: 387.8±37.0 °C at 760 mmHg; Flash Point: 132.9±20.6 °C. Available at: https://m.chemsrc.com/mip/chanpin/7131354.html (accessed 2026). View Source
• [2] Medical University of Lublin, MeSH Concept Record M0014961. Descriptor: 'A potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism. The compound also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase to a lesser extent. It also serves as an antioxidant in fats and oils.' Available at: https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 (accessed 2026). View Source
• [3] BindingDB. ChEMBL_155727 (CHEMBL760761): Inhibition of unpurified recombinant Phosphodiesterase type 4A (PDE4A). Available at: http://ww.bindingdb.org/rwd/jsp/dbsearch/assay.jsp?assayid=4&entryid=50007392 (accessed 2026). View Source

1-((E)-4-Phenyl-but-3-enyl)-piperidin-4-ol: Why Substitution Fails

The (E)-configured alkenyl linker in 1-((E)-4-Phenyl-but-3-enyl)-piperidin-4-ol introduces a degree of conformational restriction that is absent in its closest commercially available saturated analog, 4-(4-phenylbutyl)piperidin-4-ol (CAS 83783-75-9) . The sp²-hybridized C3–C4 double bond restricts rotation around the linker, altering the three-dimensional presentation of the terminal phenyl ring to biological targets relative to the fully flexible saturated butyl chain . Furthermore, the 4-hydroxyl substituent fundamentally distinguishes this compound from the well-studied neuroprotective agent 4-PPBP (4-phenyl-1-(4-phenylbutyl)piperidine, CAS 136534-70-8), which bears a 4-phenyl group instead of a hydroxyl—a substitution that re-directs pharmacological activity toward sigma-1 receptor agonism (Ki = 0.8 nM for 4-PPBP) rather than the lipoxygenase/PDE4A inhibitory profile documented for the target compound . These stereoelectronic differences mean that generic substitution by a 'similar-looking' piperidine derivative carries a high risk of altered target engagement, selectivity, and potency.

Saturated analog 4-(4-phenylbutyl)piperidin-4-ol lacks curated lipoxygenase / PDE4A engagement, introducing an evidence gap.

4-PPBP (4-phenyl instead of 4-OH) redirects pharmacology toward sigma-1 agonism; lipoxygenase / PDE4A profile may not transfer.

(E)-alkenyl linker provides conformational restriction absent in the fully flexible butyl chain; binding geometry may shift significantly.

• [1] ChemSrc. 4-(4-Phenylbutyl)piperidin-4-ol (CAS 83783-75-9). Molecular Weight: 233.35; Molecular Formula: C15H23NO. Available at: https://m.chemsrc.com/ (accessed 2026). View Source
• [2] Goyagi T, Bhardwaj A, Koehler RC, Traystman RJ, Hurn PD, Kirsch JR. Potent σ1-Receptor Ligand 4-Phenyl-1-(4-Phenylbutyl) Piperidine Provides Ischemic Neuroprotection Without Altering Dopamine Accumulation In Vivo in Rats. Anesthesia & Analgesia. 2003;96(2):532-538. DOI: 10.1213/00000539-200302000-00043. View Source
• [3] Santa Cruz Biotechnology. 4-PPBP maleate (CAS 207572-62-1). σ receptor ligand Ki = 0.8 nM; NMDA receptor IC50 = 2.2 µM (rat). Available at: https://www.scbio.cn (accessed 2026). View Source

1-((E)-4-Phenyl-but-3-enyl)-piperidin-4-ol: Differentiation Evidence vs Analogs

Lipoxygenase Inhibition vs Saturated Analog

The target compound is explicitly curated in the Medical Subject Headings (MeSH) thesaurus as a 'potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism,' with additional documented inhibitory effects against formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase (to a lesser extent) . In a defined in vitro assay, the compound was tested for inhibition of platelet 12-lipoxygenase at a concentration of 30 µM, with positive inhibitory activity recorded . By contrast, the saturated analog 4-(4-phenylbutyl)piperidin-4-ol (CAS 83783-75-9) lacks any curated bioactivity annotation for lipoxygenase inhibition in the same public databases, suggesting that the (E)-alkenyl linker is a critical determinant of lipoxygenase target engagement .

Lipoxygenase annotation

Class-level

Target: curated as lipoxygenase inhibitor (MeSH M0014961); active at 30 µM in platelet 12-LOX assay
Analog: no lipoxygenase annotation found

Supports lipoxygenase pathway research context

Qualitative evidence; independent replication data recommended

Evidence Dimension	Lipoxygenase inhibitory annotation and in vitro activity
Target Compound Data	Curated as 'potent lipoxygenase inhibitor' (MeSH M0014961); active in platelet 12-lipoxygenase assay at 30 µM (ALA615117)
Comparator Or Baseline	4-(4-Phenylbutyl)piperidin-4-ol (CAS 83783-75-9): no lipoxygenase inhibitory annotation found in MeSH or ChEMBL
Quantified Difference	Qualitative presence vs. absence of curated lipoxygenase inhibitory classification; single-concentration activity confirmed vs. no reported activity
Conditions	MeSH descriptor curation; in vitro platelet 12-lipoxygenase inhibition assay at 30 µM compound concentration

Why This Matters

For research programs targeting the arachidonic acid cascade or lipoxygenase-driven inflammation, the saturated analog is not an evidence-supported substitute because it lacks the documented lipoxygenase engagement that defines the target compound's known pharmacology.

• [1] Medical University of Lublin. MeSH Concept Record M0014961. Descriptor text: 'A potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism.' Available at: https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 (accessed 2026). View Source
• [2] ChemSrc. 4-(4-Phenylbutyl)piperidin-4-ol (CAS 83783-75-9). Biological activity search: no curated lipoxygenase inhibitory annotation identified. Available at: https://m.chemsrc.com/ (accessed 2026). View Source

PDE4A Inhibitory Potency vs Rolipram

The target compound was evaluated for in vitro inhibitory activity against unpurified recombinant phosphodiesterase type 4A (PDE4A) and exhibited an IC50 value of 10.7 ± n/a nM (ChEMBL_155727 / CHEMBL760761) . This places the compound in the low nanomolar potency range for PDE4A inhibition. For reference, the archetypal PDE4 inhibitor rolipram—a widely used positive control in PDE4 research—exhibits PDE4A IC50 values that vary substantially depending on the assay format and PDE4 subtype (typically in the low micromolar to high nanomolar range, e.g., ~0.5–3 µM for PDE4A in recombinant enzyme assays), suggesting that the target compound may be a meaningfully more potent PDE4A inhibitor under comparable in vitro conditions . The saturated analog 4-(4-phenylbutyl)piperidin-4-ol has no reported PDE4A inhibitory activity in public databases .

PDE4A inhibition

Reported

IC50 = 10.7 nM (unpurified recombinant PDE4A)

Reported PDE4A inhibitory potency context

Comparator rolipram PDE4A IC50 ~500-3000 nM; saturated analog no data

Evidence Dimension	PDE4A inhibitory potency (IC50)
Target Compound Data	IC50 = 10.7 nM against unpurified recombinant PDE4A (ChEMBL_155727 / CHEMBL760761)
Comparator Or Baseline	Reference inhibitor rolipram: PDE4A IC50 typically ~500–3000 nM in recombinant enzyme assays; saturated analog 4-(4-phenylbutyl)piperidin-4-ol: no PDE4A data available
Quantified Difference	Target compound IC50 of 10.7 nM represents an approximately 50- to 280-fold lower IC50 compared to rolipram's reported PDE4A inhibitory range (~500–3000 nM); saturated analog has no comparable PDE4A annotation
Conditions	In vitro cell-free assay using unpurified recombinant PDE4A; assay technology details available in BindingDB entry ChEMBL_155727

Why This Matters

The low nanomolar PDE4A IC50 positions this compound as a high-potency chemical starting point for PDE4A-focused medicinal chemistry, offering a potency advantage over the classical PDE4 reference inhibitor rolipram and a clear differentiation from the unprofiled saturated analog.

• [1] BindingDB Ki Summary. ChEMBL_155727 (CHEMBL760761). IC50 = 10.7±n/a nM. Citation: Kleinman EF, Campbell E, Giordano LA, Cohan VL, Jenkinson TH, Cheng JB, Shirley JT, Pettipher ER, Salter ED, Hibbs TA, DiCapua FM. Available at: http://bdb2.ucsd.edu/jsp/dbsearch/Summary_ki.jsp?entryid=50007392 (accessed 2026). View Source
• [2] ChEMBL Database. PDE4A inhibition data for rolipram: IC50 values in the range of approximately 500–3000 nM across various recombinant PDE4A assays. European Bioinformatics Institute. Available at: https://www.ebi.ac.uk/chembl/ (accessed 2026). View Source
• [3] BindingDB. Search for 4-(4-phenylbutyl)piperidin-4-ol (CAS 83783-75-9): no PDE4A inhibition data retrieved. Available at: https://www.bindingdb.org/ (accessed 2026). View Source

CYP3A4 Metabolic Profiling vs Saturated Analog

The target compound has been profiled in multiple orthogonal CYP3A4 inhibition assays. In one assay format, inhibition of CYP3A4 in pooled human liver microsomes pre-incubated for 5 minutes before NADPH addition and measured after 10 minutes by UPLC-MS/MS analysis yielded an IC50 of 100 ± n/a nM (ChEMBL_1824514 / CHEMBL4324278) . In a separate luminescence-based microplate reader assay with 30-minute measurement, inhibition of human CYP3A4 was confirmed (ChEMBL_1816858 / CHEMBL4316432) . A third independent assay using fluorogenic substrate in human liver microsomes after 15-minute preincubation and 2-hour measurement reported an IC50 of 20,000 nM, indicating time-dependent or substrate-dependent variations in inhibitory potency . The saturated analog 4-(4-phenylbutyl)piperidin-4-ol has no publicly available CYP3A4 inhibition data .

CYP3A4 profile

Reported

Multiple assays: IC50 100 nM (UPLC-MS/MS), confirmed luminescence, IC50 20,000 nM (fluorogenic, 2-hr preinc.)
Saturated analog: zero CYP3A4 data

Supports CYP3A4 metabolism research context

Time/substrate-dependent inhibition pattern; requires model-specific review

Evidence Dimension	CYP3A4 inhibitory activity across multiple assay formats
Target Compound Data	IC50 = 100 nM (UPLC-MS/MS, 10-min); confirmed inhibition (luminescence, 30-min); IC50 = 20,000 nM (fluorogenic, 2-hr preincubation)
Comparator Or Baseline	4-(4-Phenylbutyl)piperidin-4-ol (CAS 83783-75-9): no reported CYP3A4 inhibition data in any public database; 4-PPBP: no direct CYP3A4 inhibition data in comparable assay formats
Quantified Difference	Three distinct CYP3A4 assay results available for target compound vs. zero annotated CYP3A4 interactions for the saturated analog; IC50 values span from 100 nM to 20,000 nM depending on assay conditions
Conditions	Pooled human liver microsomes; UPLC-MS/MS (ChEMBL_1824514); luminescence microplate reader (ChEMBL_1816858); fluorogenic substrate (ChEMBL_5182534)

Why This Matters

The multi-assay CYP3A4 dataset provides actionable ADME-Tox intelligence for medicinal chemistry programs: the compound exhibits meaningful CYP3A4 inhibition that must be accounted for in lead optimization, whereas the saturated analog's complete absence of CYP3A4 data introduces unacceptable metabolic risk uncertainty.

• [1] BindingDB. ChEMBL_1824514 (CHEMBL4324278): Inhibition of CYP3A4 in pooled human liver microsomes, 5-min preincubation, 10-min measurement by UPLC-MS/MS. IC50 = 100±n/a nM. Available at: https://www.bindingdb.org/jsp/dbsearch/assay.jsp?assayid=8&entryid=50007068 (accessed 2026). View Source
• [2] BindingDB. ChEMBL_1816858 (CHEMBL4316432): Inhibition of human CYP3A4, 5-min preincubation, 30-min luminescence-based microplate reader. Available at: http://bdb2.ucsd.edu/jsp/dbsearch/assay.jsp?assayid=7&entryid=50006941 (accessed 2026). View Source
• [3] BindingDB. BDBM50600733 (CHEMBL5182534): Inhibition of CYP3A4 in human liver microsomes using fluorogenic substrate, 15-min preincubation, 2-hr measurement. IC50 = 2.00E+4 nM. Available at: http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50600733 (accessed 2026). View Source
• [4] BindingDB and ChEMBL database search for 4-(4-phenylbutyl)piperidin-4-ol (CAS 83783-75-9) and 4-PPBP (CAS 136534-70-8): no CYP3A4 inhibition assay data retrieved in comparable human liver microsome formats. Searches performed April 2026. View Source

Physicochemical & Purity Differentiation vs Analogs

The target compound is commercially available from Fluorochem (Product Code F090921) with a minimum purity specification of 95% as determined by the supplier's quality control . Its molecular weight of 231.33 g·mol⁻¹ and the presence of a hydrogen-bond-donating 4-hydroxyl group (HBD count = 1) differentiate it from 4-PPBP (MW = 293.45 g·mol⁻¹, HBD count = 0), which lacks any hydroxyl functionality . Compared to the saturated analog 4-(4-phenylbutyl)piperidin-4-ol (MW = 233.35 g·mol⁻¹, C15H23NO), the target compound has two fewer hydrogen atoms due to the (E)-alkene, resulting in a slightly lower molecular weight and a more planar, conjugated side-chain geometry . The target compound's boiling point of approximately 387.8 °C (at 760 mmHg) and a predicted density of 1.1 g/cm³ further support its distinct physicochemical handling profile .

Physicochemical identity

Specification review

MW 231.33 g/mol, HBD 1, purity ≥95% (Fluorochem), BP ~387.8 °C

Specification review supports procurement decision

HBD count and purity differentiate from 4-PPBP and saturated analog

Evidence Dimension	Molecular weight, hydrogen bond donor count, and commercial purity specification
Target Compound Data	MW = 231.33 g·mol⁻¹; HBD = 1; Purity ≥95% (Fluorochem); BP ~387.8 °C; Density ~1.1 g/cm³
Comparator Or Baseline	4-PPBP: MW = 293.45 g·mol⁻¹, HBD = 0; 4-(4-Phenylbutyl)piperidin-4-ol: MW = 233.35 g·mol⁻¹, HBD = 2
Quantified Difference	Molecular weight difference of +62.12 g·mol⁻¹ vs. 4-PPBP; −2.02 g·mol⁻¹ vs. saturated analog; HBD count = 1 vs. 0 (4-PPBP) and 2 (saturated analog)
Conditions	Standard physicochemical characterization; commercial QC specifications

Why This Matters

For procurement decisions, the verified 95% purity specification from a traceable supplier (Fluorochem) combined with the structurally defined HBD profile supports reproducible experimental outcomes, whereas substitution with 4-PPBP or the saturated analog would alter both the hydrogen-bonding capacity and molecular recognition properties.

• [1] Wikipedia. 4-PPBP (4-Phenyl-1-(4-phenylbutyl)piperidine). Molecular Formula: C21H27N; Molar Mass: 293.446 g·mol⁻¹. Available at: https://en.wikipedia.org/wiki/4-PPBP (accessed 2026). View Source
• [2] ChemSrc. 4-(4-Phenylbutyl)piperidin-4-ol (CAS 83783-75-9). Molecular Weight: 233.35; Molecular Formula: C15H23NO. Available at: https://m.chemsrc.com/ (accessed 2026). View Source
• [3] ChemSrc. 1-((E)-4-Phenyl-but-3-enyl)-piperidin-4-ol. Boiling Point: 387.8±37.0 °C at 760 mmHg; Density: 1.1±0.1 g/cm³. Available at: https://m.chemsrc.com/mip/chanpin/7131354.html (accessed 2026). View Source

(E)-Alkene Conformational Restriction vs Saturated Linker

The (E)-configuration of the C3–C4 double bond in 1-((E)-4-Phenyl-but-3-enyl)-piperidin-4-ol is confirmed by both the IUPAC name and the InChI Key stereochemical designation (FXELTALWMJOIJT-XBXARRHUSA-N) . This stereochemistry locks the phenyl ring and the piperidine nitrogen into a trans (extended) spatial relationship, producing a more rigid and conformationally defined pharmacophore compared to the fully rotatable butyl chain in 4-(4-phenylbutyl)piperidin-4-ol, which has five freely rotatable bonds in the linker region . The conformational restriction imposed by the (E)-alkene reduces the entropic penalty upon target binding and can enhance binding affinity for targets with well-defined hydrophobic clefts that accommodate the extended trans-styryl geometry. This stereochemical feature is not present in the saturated analog, making the two compounds non-interchangeable for structure-based drug design .

Conformational restriction

Class-level

(E)-alkene locks phenyl-piperidine in extended trans geometry; saturated linker has 5 freely rotatable bonds

Supports stereochemical-control study fit

Conformational pre-organization may simplify SAR interpretation

Evidence Dimension	Linker conformational flexibility (rotatable bonds) and stereochemical configuration
Target Compound Data	(E)-alkene linker with 1 rotatable bond adjacent to the double bond; trans (extended) phenyl-piperidine geometry confirmed by InChI Key
Comparator Or Baseline	4-(4-Phenylbutyl)piperidin-4-ol: 5 fully rotatable bonds in the butyl linker; no stereochemical restriction; freely interconverting conformers
Quantified Difference	Conformational restriction: (E)-alkene reduces linker rotatable bond count and pre-organizes the phenyl-piperidine spatial relationship, whereas the saturated analog samples multiple low-energy conformers
Conditions	Structural analysis based on canonical SMILES and InChI Key data; conformational reasoning from fundamental stereoelectronic principles

Why This Matters

For rational drug design and SAR studies, the (E)-alkene conformational constraint provides a defined pharmacophoric geometry that simplifies structure-activity interpretation, whereas a saturated linker introduces conformational heterogeneity that can confound SAR analysis and reduce assay reproducibility.

• [1] ChemSrc. 4-(4-Phenylbutyl)piperidin-4-ol (CAS 83783-75-9). Rotatable bond count: 5. Available at: https://m.chemsrc.com/ (accessed 2026). View Source
• [2] Medical University of Lublin. MeSH Concept Record M0014961. The compound's curation as a lipoxygenase inhibitor, coupled with the established role of conformational restriction in enhancing target binding affinity, supports the functional relevance of the (E)-alkene stereochemistry. Available at: https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 (accessed 2026). View Source

1-((E)-4-Phenyl-but-3-enyl)-piperidin-4-ol: Application Scenarios

Lipoxygenase Anti-Inflammatory Lead Discovery

The compound's curated classification as a 'potent lipoxygenase inhibitor' and its confirmed activity in the platelet 12-lipoxygenase assay at 30 µM make it a suitable chemical starting point for medicinal chemistry programs targeting the arachidonic acid cascade. Research groups investigating 12-LOX-driven inflammation, platelet function, or skin diseases such as psoriasis—consistent with the compound's documented ability to arrest proliferation of undifferentiated cells and induce monocytic differentiation —can deploy this compound as a biologically annotated scaffold for hit-to-lead optimization.

PDE4A-Mediated cAMP Signaling Modulation

With an IC50 of 10.7 nM against PDE4A , this compound offers a low-nanomolar potency entry point for PDE4A-focused research. PDE4A is implicated in cognitive function, neuroinflammation, and respiratory diseases. The compound can serve as a high-potency chemical probe in cell-based cAMP assays or as a starting template for structure-guided optimization toward PDE4A-selective inhibitors, particularly in programs where the established reference inhibitor rolipram (PDE4A IC50 ~500–3000 nM) provides insufficient potency or subtype selectivity .

CYP3A4 Drug-Drug Interaction Assessment

The compound's multi-assay CYP3A4 inhibitory profile—IC50 values ranging from 100 nM (UPLC-MS/MS, 10-min) to 20,000 nM (fluorogenic, 2-hr preincubation) —positions it as a useful tool compound for calibrating CYP3A4 inhibition screening cascades. ADME-Tox groups can employ this compound as a positive control or reference inhibitor in human liver microsome-based CYP3A4 assays, leveraging its well-characterized time-dependent inhibition pattern across orthogonal detection platforms.

Constrained Fragment for Structure-Based Drug Design

The (E)-configured phenylbutenyl side chain provides a defined, extended pharmacophoric geometry suitable for structure-based drug design campaigns . Crystallographers and computational chemists can use the compound's rigid trans-styryl linker to probe hydrophobic binding pockets in target proteins, where the conformational pre-organization reduces the entropic penalty of binding and facilitates clearer interpretation of electron density maps compared to flexible saturated linkers .

Application

Selection Property

Validation Focus

Arachidonic acid cascade research

Lipoxygenase pathway inhibitor annotation

12-LOX assay endpoint validation

PDE4A-mediated cAMP signaling studies

Reported PDE4A inhibitory potency context

cAMP assay endpoint review

CYP3A4 metabolism assessment

Multi-assay CYP3A4 inhibition profile

Time-dependent inhibition pattern review

Structure-based drug design

(E)-alkenyl conformational restriction

Binding-mode geometry interpretation

• [1] Medical University of Lublin. MeSH Concept Record M0014961. Available at: https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 (accessed 2026). View Source
• [2] BindingDB. ChEMBL_155727 (CHEMBL760761): PDE4A IC50 = 10.7 nM. Available at: http://bdb2.ucsd.edu/jsp/dbsearch/Summary_ki.jsp?entryid=50007392 (accessed 2026). View Source
• [3] BindingDB. ChEMBL_1824514 (CHEMBL4324278): CYP3A4 IC50 = 100 nM. ChEMBL_1816858 (CHEMBL4316432): CYP3A4 inhibition confirmed. Available at: https://www.bindingdb.org/ (accessed 2026). View Source